Cas no 2034634-20-1 (N-(4-acetylphenyl)-6-ethoxypyrimidine-4-carboxamide)

• Product Name: N-(4-acetylphenyl)-6-ethoxypyrimidine-4-carboxamide
• CAS No: 2034634-20-1
• MF: C₁₅H₁₅N₃O₃
• MW: 285.297903299332
• CID: 5554484
• Update Time: 2025-10-12

N-(4-acetylphenyl)-6-ethoxypyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-6-ethoxypyrimidine-4-carboxamide

• Inchi： 1S/C15H15N3O3/c1-3-21-14-8-13(16-9-17-14)15(20)18-12-6-4-11(5-7-12)10(2)19/h4-9H,3H2,1-2H3,(H,18,20)
• InChI Key： WCKBSYYYQHOJEA-UHFFFAOYSA-N
• SMILES： C1N=C(OCC)C=C(C(NC2=CC=C(C(C)=O)C=C2)=O)N=1

Additional information on N-(4-acetylphenyl)-6-ethoxypyrimidine-4-carboxamide

Introduction to N-(4-acetylphenyl)-6-ethoxypyrimidine-4-carboxamide (CAS No. 2034634-20-1)

N-(4-acetylphenyl)-6-ethoxypyrimidine-4-carboxamide, identified by its CAS number 2034634-20-1, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of N-(4-acetylphenyl)-6-ethoxypyrimidine-4-carboxamide features a pyrimidine core, which is a common scaffold in many bioactive molecules. The presence of both acetyl and ethoxy functional groups on the phenyl ring and pyrimidine ring, respectively, contributes to its unique chemical properties and reactivity.

The synthesis of N-(4-acetylphenyl)-6-ethoxypyrimidine-4-carboxamide involves multi-step organic reactions, typically starting from readily available precursors. The acetyl group at the para position of the phenyl ring enhances the electrophilicity of the aromatic system, making it susceptible to nucleophilic substitution reactions. Meanwhile, the ethoxy group on the pyrimidine ring introduces polarity and influences the solubility and metabolic stability of the compound. These structural features are crucial for its biological activity and pharmacokinetic profile.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their therapeutic potential. Pyrimidine derivatives, in particular, have been extensively studied due to their role as key components in many biologically active molecules, including antiviral, anticancer, and anti-inflammatory agents. N-(4-acetylphenyl)-6-ethoxypyrimidine-4-carboxamide is no exception and has been investigated for its potential pharmacological effects.

The biological activity of N-(4-acetylphenyl)-6-ethoxypyrimidine-4-carboxamide has been a subject of numerous research studies. Initial investigations have suggested that this compound exhibits promising properties as an inhibitor of certain enzymes involved in cancer cell proliferation. The acetyl group and pyrimidine core are believed to interact with specific binding sites on these enzymes, thereby modulating their activity. This mechanism of action aligns with the broader trend in drug discovery towards targeting enzyme inhibition as a strategy for therapeutic intervention.

4-acetylphenyl)-6-ethoxypyrimidine-4-carboxamide as an anti-inflammatory agent. Inflammatory processes are mediated by various signaling pathways, many of which involve enzymes that could be inhibited by pyrimidine derivatives. The structural features of this compound make it a candidate for modulating these pathways, potentially leading to new treatments for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. 4-acetylphenyl)-6-ethoxypyrimidine-4-carboxamide are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety. Preliminary studies have indicated that this compound has favorable solubility characteristics, which could enhance its bioavailability upon oral administration. Additionally, the stability of the acetyl and ethoxy groups suggests that it may exhibit good metabolic resilience. 4-acetylphenyl)-6-ethoxypyrimidine-4-carboxamide(CAS No. 2034634-20-1) is a versatile compound with significant potential in pharmaceutical applications. Its unique molecular structure and functional groups make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to elucidate its full pharmacological profile and explore its potential in treating various diseases. As our understanding of drug design and development continues to evolve, compounds like N-(4-acetylphenyl)-6-ethoxypyrimidine-4-carboxamide